6-Methoxy-8-nitroquinoline Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-8-nitroquinoline
- QUINOLINE, 6-METHOXY-8-NITRO-
- 6-Methoxy-8-nitro-quinoline
- 8-Nitro-6-methoxyquinoline
- Methyl 8-nitro-6-quinolyl ether
- ATS412O1XO
- MIMUSZHMZBJBPO-UHFFFAOYSA-N
- NSC1883
- PubChem9433
- Oprea1_836531
- KSC655O7N
- Quinoline,6-methoxy-8-nitro-
- MIMUSZHMZBJBPO-UHFFFAOYSA-
- 6-Methoxy-8-nitroquinoline, 99%
- Z1509515579
- C10H8N2O3
- BRN 0168992
- AMY25110
- ammoniumbifluoride
- 85-81-4
- NSC 1883
- METHOXY-8-NITROQUINOLINE, 6-
- AI3-16314
- LS-142029
- UNII-ATS412O1XO
- M2057
- NSC-1883
- A841457
- methyl-8-nitro-6-quinolylether
- AKOS005390929
- STK075103
- NCGC00161730-01
- SCHEMBL1378967
- 6-methoxy8-nitroquinoline
- J-800163
- PRIMAQUINE DIPHOSPHATE IMPURITY B [EP IMPURITY]
- SY004660
- 5-21-03-00248 (Beilstein Handbook Reference)
- SR-01000312011-1
- FT-0621251
- EN300-119579
- CS-0043044
- CU-00000000158-1
- DTXSID50234050
- SR-01000312011
- MFCD00006802
- J-640160
- EINECS 201-633-7
- InChI=1/C10H8N2O3/c1-15-8-5-7-3-2-4-11-10(7)9(6-8)12(13)14/h2-6H,1H3
- Q27274117
- CHEMBL166980
- AS-11089
- 6-Methoxy-8-nitroquinoline (ACI)
- DB-056883
- PRIMAQUINE DIPHOSPHATE IMPURITY B (EP IMPURITY)
- DTXCID50156541
- NS00039068
- MDL： MFCD00006802
- Inchi： 1S/C10H8N2O3/c1-15-8-5-7-3-2-4-11-10(7)9(6-8)12(13)14/h2-6H,1H3
- InChI Key： MIMUSZHMZBJBPO-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C2C(=CC=CN=2)C=C(OC)C=1)=O
- BRN： 0168992

Computed Properties

Exact Mass: 204.05300
Monoisotopic Mass: 204.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 67.9

Experimental Properties

Color/Form: Yellow acicular crystals
Density: 1.3244 (rough estimate)
Melting Point: 158.0 to 162.0 deg-C
Boiling Point: 342.67°C (rough estimate)
Flash Point: 179.4℃
Refractive Index: 1.5910 (estimate)
PSA: 67.94000
LogP: 2.67480
Solubility: Soluble in chloroform

6-Methoxy-8-nitroquinoline Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38-40
Safety Instruction： S26-S27-S36/37/39
RTECS：VC0365000
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases：R20/21/22; R36/37/38; R40

6-Methoxy-8-nitroquinoline Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-8-nitroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	093267-5g	6-Methoxy-8-nitroquinoline	85-81-4	95%	5g	￡28.00	2022-03-01
Fluorochem	093267-10g	6-Methoxy-8-nitroquinoline	85-81-4	95%	10g	￡45.00	2022-03-01
Fluorochem	093267-25g	6-Methoxy-8-nitroquinoline	85-81-4	95%	25g	￡82.00	2022-03-01
Fluorochem	093267-1g	6-Methoxy-8-nitroquinoline	85-81-4	95%	1g	￡10.00	2022-03-01
Chemenu	CM121449-25g	6-Methoxy-8-nitroquinoline	85-81-4	98%	25g	$102	2021-08-06
Chemenu	CM121449-100g	6-Methoxy-8-nitroquinoline	85-81-4	98%	100g	$281	2021-08-06
Chemenu	CM121449-500g	6-Methoxy-8-nitroquinoline	85-81-4	98%	500g	$1103	2021-08-06
TRC	M265803-100mg	6-Methoxy-8-nitroquinoline	85-81-4		100mg	40.00	2021-08-03
TRC	M265803-500mg	6-Methoxy-8-nitroquinoline	85-81-4		500mg	50.00	2021-08-03
TRC	M265803-1g	6-Methoxy-8-nitroquinoline	85-81-4		1g	$ 40.00	2022-06-04

6-Methoxy-8-nitroquinoline Production Method

Production Method 1

56-81-5

85-81-4

Reaction Conditions

1.1 Reagents: Sodium iodide ; 5 min, rt; 0 °C
1.2 Reagents: Sulfuric acid ; 10 min, 0 °C; 2 h, 140 °C

Reference

Visible Light-Promoted Photocatalytic C-5 Carboxylation of 8-Aminoquinoline Amides and Sulfonamides via a Single Electron Transfer Pathway

Sen, Chiranjit; et al, Journal of Organic Chemistry, 2019, 84(16), 9869-9896

Production Method 2

56-81-5

85-81-4

Reaction Conditions

1.1 Reagents: Arsenic oxide (As2O5) , Sulfuric acid

Reference

6-Methoxy-8-nitroquinoline

Mosher, Harry S.; et al, Organic Syntheses, 1947, 27, 48-52

Production Method 3

85-81-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Phosphoric acid Solvents: Water ; 1 h, 80 °C; 6 h, 95 °C
1.2 Reagents: Ammonia Solvents: Water

Reference

Uncatalyzed, on water oxygenative cleavage of inert C-N bond with concomitant 8,7-amino shift in 8-aminoquinoline derivatives

Botla, Vinayak; et al, Green Chemistry, 2019, 21(7), 1735-1742

Production Method 4

85-81-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Phosphoric acid Solvents: Water ; 1 h, 80 °C; 6 h, 95 °C; 95 °C → 0 °C
1.2 Reagents: Ammonia Solvents: Water ; neutralized

Reference

5-Position-selective C-H trifluoromethylation of 8-aminoquinoline derivatives

Kuninobu, Yoichiro; et al, Organic & Biomolecular Chemistry, 2016, 14(34), 8092-8100

Production Method 5

85-81-4

Reaction Conditions

1.1 Reagents: Arsenic oxide (As2O5) , Sulfuric acid Solvents: Water

Reference

Skraup reaction with acrolein and its derivatives. I. The preparation of 6-methoxy-8-nitroquinoline

Yale, Harry L., Journal of the American Chemical Society, 1947, 69,

6-Methoxy-8-nitroquinoline Raw materials

Glycerol

6-Methoxy-8-nitroquinoline Preparation Products

6-Methoxy-8-nitroquinoline (85-81-4)

6-Methoxy-8-nitroquinoline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:85-81-4)6-Methoxy-8-nitroquinoline

Order Number:A841457

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:53

Price ($):282.0

Email:sales@amadischem.com

Product Official Link

6-Methoxy-8-nitroquinoline Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
4. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Cas no 85-81-4 (6-Methoxy-8-nitroquinoline)

6-Methoxy-8-nitroquinoline Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Methoxy-8-nitroquinoline Security Information

6-Methoxy-8-nitroquinoline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Methoxy-8-nitroquinoline Pricemore >>

6-Methoxy-8-nitroquinoline Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

6-Methoxy-8-nitroquinoline Raw materials

6-Methoxy-8-nitroquinoline Preparation Products

6-Methoxy-8-nitroquinoline Suppliers

6-Methoxy-8-nitroquinoline Related Literature

Related Categories

85-81-4 (6-Methoxy-8-nitroquinoline) Related Products